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Compound of Interest

Compound Name: Captopril disulfide

Cat. No.: B1668295

Essential Safety and Handling Guide for
Captopril Disulfide

This guide provides immediate, essential safety and logistical information for handling
Captopril disulfide in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Captopril disulfide, a comprehensive approach to personal protection is
crucial to avoid all personal contact, including inhalation.[1] The following personal protective
equipment is recommended:
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Protection Type Specific Recommendations Rationale & Source

Conforms to EN 166 (EU) or

Wear tightly fitting safety
NIOSH (US) standards to

Eye/Face Protection goggles with side-shields or a ]
) protect against dust and
face shield.
splashes.[2][3]
Handle with chemical- Gloves must be inspected
impermeable gloves (e.g., before use and disposed of
Skin Protection tested to EN 374). Wear a properly.[3][4] A full suit is
complete protective suit to necessary for comprehensive
prevent skin contact. protection.[3]
Required when engineering
Use a full-face particle controls are insufficient or as

) ) respirator (N100 or P3 type) or  the sole means of protection.
Respiratory Protection ) ] ] )
a full-face supplied-air [3] A dust respirator is
respirator. necessary when handling the

powder form.[1]

Engineering controls, such as enclosed local exhaust ventilation or a laminar flow cabinet, are
essential, especially at points where dust or fumes may be generated.[1] An emergency
shower should be readily accessible.[1]

Operational and Disposal Plans

Handling Procedures:

o General Handling: Avoid all personal contact, including inhalation of dust.[1][4] Handle in a
well-ventilated area, preferably within a laboratory hood.[1][5]

» Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly with soap and water after handling.[1] Contaminated work clothes should be
laundered separately before reuse.[1]

e Dust Control: Use procedures that do not generate dust. If dust is generated, use
appropriate respiratory protection.[1][4]
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Storage Requirements:

o Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
[1][3] A storage temperature of -20°C is also recommended.[6][7]

» Incompatibilities: Store away from oxidizing agents and incompatible materials.[1] Also, keep
away from foodstuff containers.[1]

« Container Integrity: Protect containers from physical damage and check regularly for leaks.

[1]
Disposal Plan:

e Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[1]

e Procedure: Disposal may involve burial in a licensed landfill for chemical and pharmaceutical
wastes or incineration in a licensed facility after mixing with a suitable combustible material.

[1]

» Containers: Decontaminate empty containers and observe all label safeguards until they are
cleaned and destroyed.[1]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately wash out with fresh running water. Ensure complete irrigation by
keeping eyelids apart. Seek medical attention.[1] Removal of contact lenses should only be
done by skilled personnel.[1][4]

o Skin Contact: If skin or hair contact occurs, flush with running water and soap if available.
Remove all contaminated clothing immediately. Seek medical attention if irritation occurs.[1]

[4]

e Inhalation: If fumes, aerosols, or combustion products are inhaled, remove the individual
from the contaminated area to fresh air.[1][4]
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 Ingestion: Do NOT induce vomiting. Give water to rinse out the mouth and then provide liquid
slowly. Seek medical advice.[1] Never give anything by mouth to an unconscious person.[1]

[3]

Spill Response: For minor spills, clean up waste regularly and immediately.[1][4] For larger
spills, a more structured response is required. The following workflow outlines the procedure for

managing a Captopril disulfide spill.
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Caption: Workflow for handling a Captopril disulfide spill.
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Quantitative Data Summary

The following table summarizes key physical and chemical properties of Captopril disulfide.

Property Value Source
Molecular Formula C18H28N206S2 [6]
Molecular Weight 432.55 g/mol [6]
Physical State Crystalline powder; Solid [1][6]
Color White to Off-White [6]
Melting Point 224-226°C (451.5-453°F) [1]6]

Partly miscible in water.
Soluble in DMSO (slightly),

Solubility . [1][6]
Ethanol (slightly), Methanol
(slightly).
Storage Temperature -20°C [61[7]
HS Code 2933999552 [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Captopril
disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668295#personal-protective-equipment-for-
handling-captopril-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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